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Compound of Interest

Compound Name: Bromotrichloromethane

Cat. No.: B165885

This guide provides essential information for researchers, scientists, and drug development
professionals on the safe handling and disposal of Bromotrichloromethane waste.

Frequently Asked Questions (FAQs)

Q1: What is Bromotrichloromethane and what are its primary hazards?

Bromotrichloromethane (CBrCls) is a colorless, non-flammable liquid with a pungent odor.[1]
It is classified as a hazardous substance and presents several risks:

o Health Hazards: It is harmful if swallowed, inhaled, or in contact with skin.[2] It can cause
irritation to the skin, eyes, and respiratory tract.[3][4] Exposure may lead to central nervous
system depression, cardiac disturbances, and potential liver damage.[3][4]

e Environmental Hazards: It is harmful to aquatic organisms.[5] Due to its long atmospheric
half-life (estimated at 44 years), its release into the environment should be avoided.[3][6]

Q2: What personal protective equipment (PPE) should | wear when working with
Bromotrichloromethane?

To ensure personal safety, the following PPE is mandatory when handling
Bromotrichloromethane:

o Gloves: Wear appropriate chemical-resistant gloves.
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o Eye Protection: Chemical safety goggles or a face shield are essential to protect against
splashes.

e Lab Coat: A lab coat or other protective clothing should be worn to prevent skin contact.

e Respiratory Protection: If working in an area with inadequate ventilation or when vapors may
be generated, a NIOSH-approved respirator is required.[7]

Q3: How should | properly store Bromotrichloromethane and its waste?

Store Bromotrichloromethane in a cool, dry, and well-ventilated area away from incompatible
substances such as strong oxidizing agents and strong bases.[3][4] Keep containers tightly
closed to prevent the release of vapors.[3] Waste containers should also be kept closed except
when adding waste and must be clearly labeled.[8] Do not use aluminum or galvanized
containers for storage.[5]

Q4: What should | do in case of a small spill of Bromotrichloromethane in the lab?
For a small spill, follow these steps:

e Evacuate all non-essential personnel from the immediate area.

e Ensure you are wearing the appropriate PPE.

e Ventilate the area.

» Contain the spill using an inert absorbent material like vermiculite, sand, or earth.[3]

o Carefully collect the absorbent material and place it in a suitable, labeled container for
hazardous waste disposal.[3]

e Clean the spill area with soap and water.
» Dispose of all contaminated materials as hazardous waste.

Q5: How do | dispose of Bromotrichloromethane waste?
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Bromotrichloromethane is a halogenated solvent and must be disposed of as hazardous
waste in accordance with local, state, and federal regulations.[3][5]

Do not dispose of Bromotrichloromethane down the drain.[9]

Collect waste in a designated, properly labeled, and sealed container.

Halogenated solvent waste should be kept separate from non-halogenated waste streams as
their disposal methods differ and mixing them can increase disposal costs.[10][11]

Arrange for pickup and disposal by a certified hazardous waste management company.

Troubleshooting Guide
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Issue

Possible Cause

Solution

| smell a strong, pungent odor.

The container may not be
properly sealed, or there could

be a small leak or spill.

Immediately check that all
containers of
Bromotrichloromethane and its
waste are tightly closed.
Inspect the work area for any
signs of a spill. If a spill is
found, follow the spill cleanup
protocol. Ensure you are
working in a well-ventilated

area.

My skin or eyes have come
into contact with

Bromotrichloromethane.

Accidental splash or improper

handling.

For skin contact: Immediately
flush the affected area with
plenty of water for at least 15
minutes and remove
contaminated clothing.[3] For
eye contact: Immediately flush
the eyes with plenty of water
for at least 15 minutes, lifting
the upper and lower eyelids.[3]
In both cases, seek medical

attention.

I'm unsure if my waste is

considered halogenated.

The solvent mixture contains

various components.

Any solvent mixture containing
a halogenated compound like
Bromotrichloromethane must
be treated as halogenated
waste.[8] It is crucial to
segregate halogenated and
non-halogenated waste

streams.

Quantitative Data
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Property Value

Chemical Formula CBrCls[1]

Molar Mass 198.27 g/mol [1]

Appearance Colorless liquid[1]

Odor Pungent, Chloroform-like[1][12]
Density 2.012 g/cm3 at 25 °C[6]

Melting Point -6 °C (21.2 °F)[2][7]

Boiling Point 105 °C (221 °F)[1][7]

Solubility in Water

Practically insoluble[1]

Vapor Pressure

38.4 mmHg at 25 °C[6][7]

Vapor Density

6.8 (vs air)[6]

Experimental Protocols

Protocol for Laboratory-Scale Spill Cleanup

e Preparation: Before handling Bromotrichloromethane, ensure you have a spill kit readily

available. The kit should contain inert absorbent material (e.g., vermiculite, sand), a scoop

and dustpan (plastic), a sealable waste container labeled "Hazardous Waste:

Bromotrichloromethane,” and the necessary PPE.

o Immediate Actions: In the event of a spill, immediately alert others in the vicinity. If the spill is

large or you feel it is unsafe to handle, evacuate the area and contact your institution's

environmental health and safety office.

e Personal Protection: Don the appropriate PPE, including chemical-resistant gloves, safety

goggles, a lab coat, and a respirator if ventilation is inadequate.

o Containment: For small spills, cover the liquid with an inert absorbent material, starting from

the outside and working inwards to prevent spreading.
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Collection: Once the liquid has been completely absorbed, carefully scoop the material into
the designated hazardous waste container.

Decontamination: Clean the spill area thoroughly with soap and water.

Waste Disposal: Seal the waste container and store it in a designated hazardous waste
accumulation area. Arrange for disposal through your institution's hazardous waste
management program.

Protocol for Segregation and Packaging of
Bromotrichloromethane Waste

Container Selection: Use a chemically compatible container with a secure, screw-top cap for
collecting Bromotrichloromethane waste. The container must be in good condition and free
from leaks.

Waste Segregation: Designate a specific container for "Halogenated Organic Waste." Do not
mix Bromotrichloromethane waste with non-halogenated solvents, as this will contaminate
the entire waste stream and increase disposal costs.[10][11]

Labeling: Label the waste container with the words "Hazardous Waste," "Halogenated
Solvents," and list "Bromotrichloromethane” as a primary component. Include the date
when the first drop of waste was added.

Accumulation: Keep the waste container closed at all times, except when adding waste.
Store the container in a well-ventilated, designated satellite accumulation area.

Disposal Request: Once the container is full, or if it has been in storage for a predetermined
amount of time (as per your institution's policy), submit a request for waste pickup from your
environmental health and safety department or their designated hazardous waste contractor.

Visualizations
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Caption: Workflow for handling Bromotrichloromethane and its waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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